Cas no 2520-99-2 (Benzenemethanamine, N-2-butynyl-N-methyl-)

• Product Name: Benzenemethanamine, N-2-butynyl-N-methyl-
• CAS No: 2520-99-2
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 2837789
• PubChem ID: 10942941
• Update Time: 2025-04-21

Benzenemethanamine, N-2-butynyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14022799
• DTXSID70449169
• Benzenemethanamine, N-2-butynyl-N-methyl-
• 2520-99-2

• Inchi： 1S/C12H15N/c1-3-4-10-13(2)11-12-8-6-5-7-9-12/h5-9H,10-11H2,1-2H3
• InChI Key： RPLYGBVYQWQRRK-UHFFFAOYSA-N
• SMILES： N(C)(CC#CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 173.120449483Da
• Monoisotopic Mass: 173.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų